Cas no 2580228-54-0 (sodium 1H-indazole-6-carboxylate)

• Product Name: sodium 1H-indazole-6-carboxylate
• CAS No: 2580228-54-0
• MF: C₈H₅N₂NaO₂
• MW: 184.127272367477
• CID: 5661099
• PubChem ID: 155858574
• Update Time: 2025-05-21

sodium 1H-indazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• sodium 1H-indazole-6-carboxylate
• EN300-27734635
• Sodium;1H-indazole-6-carboxylate
• 2580228-54-0

• Inchi： 1S/C8H6N2O2.Na/c11-8(12)5-1-2-6-4-9-10-7(6)3-5;/h1-4H,(H,9,10)(H,11,12);/q;+1/p-1
• InChI Key： RHUAWYONYWJOTP-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C1C=CC2C=NNC=2C=1)=O

Computed Properties

• Exact Mass: 184.02487169g/mol
• Monoisotopic Mass: 184.02487169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8Ų

Additional information on sodium 1H-indazole-6-carboxylate

Comprehensive Analysis of Sodium 1H-Indazole-6-Carboxylate (CAS No. 2580228-54-0): Properties, Applications, and Industry Trends

In the rapidly evolving field of pharmaceutical and chemical research, Sodium 1H-Indazole-6-Carboxylate (CAS No. 2580228-54-0) has emerged as a compound of significant interest. This indazole derivative is widely recognized for its versatile applications in drug discovery, organic synthesis, and material science. With the increasing demand for novel heterocyclic compounds, researchers are actively exploring its potential in developing targeted therapies and advanced materials.

The molecular structure of Sodium 1H-Indazole-6-Carboxylate features a carboxylate group attached to the indazole ring, which enhances its solubility and reactivity. This property makes it particularly valuable in medicinal chemistry, where it serves as a key intermediate for synthesizing bioactive molecules. Recent studies highlight its role in the development of kinase inhibitors and anti-inflammatory agents, aligning with the growing focus on precision medicine and personalized therapies.

One of the most searched questions in scientific forums is: "What are the synthetic routes for Sodium 1H-Indazole-6-Carboxylate?" The compound is typically synthesized through a multi-step process involving the carboxylation of 1H-indazole-6-carboxylic acid, followed by neutralization with sodium hydroxide. Researchers are also investigating greener alternatives, such as microwave-assisted synthesis, to improve yield and reduce environmental impact—a topic gaining traction in sustainable chemistry discussions.

From an industrial perspective, Sodium 1H-Indazole-6-Carboxylate is gaining attention due to its compatibility with high-throughput screening (HTS) platforms. Pharmaceutical companies are leveraging its structural features to accelerate the discovery of small-molecule drugs, especially in oncology and neurology. The compound's stability under physiological conditions further enhances its appeal for in vitro and in vivo studies, addressing the need for reliable biochemical probes.

Another trending topic is the compound's potential in agrochemical research. As the agricultural sector seeks eco-friendly solutions, Sodium 1H-Indazole-6-Carboxylate is being evaluated as a precursor for crop protection agents. Its ability to modulate plant metabolic pathways could pave the way for next-generation biostimulants, a hot topic in precision farming.

Quality control and analytical characterization are critical for ensuring the reproducibility of research involving Sodium 1H-Indazole-6-Carboxylate. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. These methods align with the broader industry shift toward data-driven chemistry, where robust analytics support regulatory compliance and innovation.

In conclusion, Sodium 1H-Indazole-6-Carboxylate (CAS No. 2580228-54-0) represents a dynamic intersection of chemistry, biology, and technology. Its multifaceted applications—from drug development to sustainable agriculture—underscore its relevance in addressing contemporary scientific challenges. As research continues to unfold, this compound is poised to play a pivotal role in shaping the future of life sciences and material engineering.